3-((4-Fluorophenoxy)methyl)benzamide

• Molecular Formula: C14H12FNO2
• Molecular Weight: 245.25 g/mol
• IUPAC Name: 3-[(4-fluorophenoxy)methyl]benzamide
• InChI: InChI=1S/C14H12FNO2/c15-12-4-6-13(7-5-12)18-9-10-2-1-3-11(8-10)14(16)17/h1-8H,9H2,(H2,16,17)
• InChI Key: GDUFBSMXZJLMKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)N)COC2=CC=C(C=C2)F

Description

3-((4-Fluorophenoxy)methyl)benzamide is a benzamide derivative characterized by a 4-fluorophenoxymethyl substituent attached to the benzamide core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-((4-Fluorophenoxy)methyl)benzamide typically involves the reaction of 4-fluorophenol with benzyl chloride to form 4-fluorophenylmethyl chloride. This intermediate is then reacted with benzamide under appropriate conditions to yield the desired compound. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production methods for 3-((4-Fluorophenoxy)methyl)benzamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography may be employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-((4-Fluorophenoxy)methyl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.

Substitution: The benzamide group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃) are used to facilitate nucleophilic substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce amines. Substitution reactions can lead to a variety of substituted benzamide derivatives.

Scientific Research Applications

3-((4-Fluorophenoxy)methyl)benzamide has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-((4-Fluorophenoxy)methyl)benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below highlights key structural differences and biological activities of 3-((4-Fluorophenoxy)methyl)benzamide and related compounds:

Compound	Substituents	Key Activities	References
3-((4-Fluorophenoxy)methyl)benzamide	4-Fluorophenoxymethyl at benzamide C3	Hypothesized kinase/modulator activity (based on fluorinated analogs)
3-(Cyclopentyloxy)-4-methoxybenzamide	Cyclopentyloxy and methoxy groups at C3/C4	Potent PDE IV inhibitor; antiasthmatic (IC₅₀ = 0.3 nM in guinea pig eosinophils)
N-(4-Chlorophenyl)-2-methoxy-4-methylbenzamide	4-Chlorophenylamide, methoxy, and methyl groups at C2/C4	Fluorescent probe for Pb²⁺ detection (pH-dependent intensity)
N-Benzimidazol-1-yl methyl-benzamide derivatives	Benzimidazole-linked methyl groups	Anti-inflammatory/analgesic (100 mg/kg dose; reduced gastric toxicity)
3-[2-Amino-4-(trifluoromethyl)phenoxy]benzamide	Trifluoromethyl and amino groups at phenoxy C2/C4	Not explicitly stated; trifluoromethyl may enhance metabolic stability

Physicochemical Properties

• Solubility: Fluorophenoxy groups may reduce aqueous solubility compared to hydroxylated analogs (e.g., 3,4-dihydroxybenzamide in ) but enhance membrane permeability .
• Stability : Trifluoromethyl or halogenated substituents (e.g., in ) improve metabolic stability by resisting oxidative degradation .